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Compound of Interest

Compound Name: Heliosit

Cat. No.: B12652425

For Researchers, Scientists, and Drug Development Professionals

These instructions provide a detailed overview of Heliosit Orthodontic, a light-curing, single-
component bonding material. The following sections outline its composition, material
properties, and recommended protocols for application in research and clinical settings.

Material Composition and Properties

Heliosit Orthodontic is a resin-based composite designed for the bonding of orthodontic
brackets. Its formulation as a single-component material eliminates the need for mixing,
offering ease of use and consistent material properties.[1][2] The material is highly transparent,
which facilitates a thorough cure upon exposure to polymerization light.[3][4][5]

Table 1: Chemical Composition of Heliosit Orthodontic
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Component Percentage (by weight) Function
Monomer Matrix ~85%
Urethane dimethacrylate - . o
Not specified Provides strength and flexibility

(UDMA)
Bisphenol A-glycidyl N Forms the primary resin

) Not specified
methacrylate (Bis-GMA) backbone

o - Cross-linking agent, adjusts
Decandiol dimethacrylate Not specified ] ]
viscosity
Filler ~14%
Highly dispersed silicon - Reinforces the matrix,
o Not specified ) )
dioxide improves handling
Additives ~1%
- N Initiates and controls the

Catalysts and Stabilizers Not specified

polymerization reaction

Source: Ivoclar Vivadent.[6][7][8][9]

Table 2: Physical and Mechanical Properties

Property

Value

Flexural Strength

80 MPa[4][10]

Bond Strength to Etched Enamel

Ceramic Brackets

10 MPa[10]

Metal Brackets

12 MPa[10]

Recent in-vitro studies have further investigated the shear bond strength (SBS) of Heliosit
Orthodontic. One study reported a mean SBS of 10.93 MPa (x 1.71 MPa), which was found to
be lower than some other orthodontic adhesives like Transbond XT and Bracepaste.[11][12]

However, another study concluded that the bond strength is clinically acceptable and sufficient
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for everyday use, with the added benefit of potentially reducing enamel damage upon
debonding.[13] A clinical trial comparing Heliosit Orthodontic with Transbond XT found no
statistically significant difference in bond failure rates over a six-month period, with failure rates
of 6.0% and 8.1% respectively.[9]

Experimental and Application Protocols

The following protocols are derived from the manufacturer's instructions for use and published
research methodologies.

Protocol 1: Standard Bracket Bonding Procedure
This protocol outlines the steps for bonding orthodontic brackets to the enamel surface.
o Enamel Surface Preparation:
o Thoroughly clean the enamel surface using a pumice slurry and a prophy cup.
o Rinse the surface with water and dry with oil-free air.
e Isolation:

o lIsolate the teeth to be bonded using cotton rolls or a dental dam to prevent saliva
contamination.

e Acid Etching:

o Apply a 37% phosphoric acid etching gel (e.g., Total Etch) to the enamel surface where
the bracket will be placed.[2][3][5][6][8][14][15]

o Allow the etchant to remain on the surface for 30 to 60 seconds. For heavily fluoridated
enamel, a longer etching time may be necessary.[6][7][16]

o The etched surface should have a distinct, chalky-white appearance. If this is not
achieved, re-etch for an additional 30 seconds.[6][7][16]

e Rinsing and Drying:
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o Thoroughly rinse the etched surface with a stream of water for at least 15 seconds to
completely remove the etchant.

o Dry the surface with clean, oil-free air until the chalky-white appearance is restored. It is
critical that the surface remains free from contamination from this point forward.

o Bracket Preparation:

o Prepare the bracket base according to the manufacturer's instructions. This typically
involves ensuring the bonding surface is clean and free of any contaminants.

o Application of Heliosit Orthodontic:

o Apply a small, uniform layer of Heliosit Orthodontic directly to the bracket base. No
separate primer is required on the enamel surface.[9]

e Bracket Placement and Curing:

o Position the bracket on the etched enamel surface. The light-curing nature of the material
allows for ample time to achieve precise placement without the pressure of a setting time.

[L121[3][5][15]
o Once positioned, press the bracket firmly to express any excess adhesive.

o Remove any excess adhesive from the bracket margins with a dental explorer or
microbrush before curing.

o Light-cure the adhesive. The manufacturer recommends a two-step curing process:

» Cure for 20 seconds from the cervical (gingival) aspect to initially fix the bracket in
place.[16]

» Follow with an additional 20 seconds of curing from the incisal (occlusal) aspect for
complete polymerization.[16]

o The bond is strong enough for immediate archwire engagement after the curing cycle is
complete.[16]
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Caption: Standard workflow for bonding orthodontic brackets using Heliosit Orthodontic.

Storage and Handling

o Storage: Store Heliosit Orthodontic at a temperature between 2-28 °C (36-82 °F).[16]
e Handling:

o Avoid exposure of the material to direct light, as this can cause premature polymerization.
Syringes should be resealed immediately after use.[7][16]

o Uncured material may cause skin irritation or sensitization. Avoid contact with skin,
mucous membranes, and eyes.[16][17][18] In case of contact, wash the affected area with
soap and water.

Safety Information

» Contraindications: Do not use in patients with a known allergy to any of the material's
components, particularly methacrylates.[6][16]

e Hazards: The product is classified as a skin and eye irritant and may cause an allergic skin
reaction.[17][18] Refer to the Safety Data Sheet (SDS) for comprehensive hazard and first-
aid information.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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